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Compound of Interest

Compound Name: Phenyl acetate-d5

Cat. No.: B124410 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount, especially when handling specialized chemical reagents like Phenyl
acetate-d5. This guide provides a comprehensive, step-by-step operational plan for the safe

and compliant disposal of Phenyl acetate-d5, ensuring the protection of laboratory personnel

and the environment.

Immediate Safety and Handling Precautions
Phelyl acetate-d5, like its non-deuterated counterpart, is classified as a combustible liquid and

is harmful if swallowed.[1][2] Therefore, all handling and disposal procedures must be

conducted with the appropriate Personal Protective Equipment (PPE) in a well-ventilated area,

preferably within a chemical fume hood.

Essential Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A flame-retardant laboratory coat.

Respiratory Protection: Use only in a well-ventilated area. If vapors or aerosols are

generated, a NIOSH-approved respirator is required.[3]

In the event of exposure, follow these first-aid measures immediately:
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After inhalation: Move the person to fresh air.

In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with water

or shower.

In case of eye contact: Rinse out with plenty of water. Remove contact lenses if present and

easy to do. Continue rinsing.

If swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control

center immediately.

Quantitative Data Summary
The following table summarizes the key quantitative data for Phenyl acetate, which should be

considered applicable to Phenyl acetate-d5 in the absence of specific data for the deuterated

compound.

Property Value Source

Boiling Point 196 °C (385 °F) Sigma-Aldrich

Density 1.073 g/cm³ at 25 °C (77 °F) Sigma-Aldrich

Flash Point 85 °C (185 °F) - closed cup Sigma-Aldrich

Oral LD50 (Rat) 1630 mg/kg BASF

Transport Information
Not regulated as a dangerous

good (IATA/IMDG)
Sigma-Aldrich

Step-by-Step Disposal Protocol
The proper disposal of Phenyl acetate-d5 is a critical component of laboratory safety and

environmental responsibility. The primary recommended method of disposal is incineration by a

licensed hazardous waste management company.[4]

1. Waste Segregation:
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It is crucial to segregate Phenyl acetate-d5 waste from other waste streams to prevent

accidental chemical reactions.[4]

Do not mix Phenyl acetate-d5 with incompatible materials such as strong oxidizing agents,

strong reducing agents, strong acids, or strong bases.

Keep deuterated compound waste separate from non-deuterated waste to facilitate proper

disposal tracking and management.[4]

2. Containerization:

Use a dedicated, leak-proof, and clearly labeled container for Phenyl acetate-d5 waste. The

container must be compatible with the chemical; a glass bottle with a secure cap is

recommended.[5]

The container must be in good condition, free from damage or deterioration.[4]

3. Labeling:

Clearly label the waste container with the following information:

"Hazardous Waste"

"Phenyl Acetate-d5"

The concentration and quantity of the waste.

The date the waste was first added to the container.

Your name, laboratory, and contact information.

4. Storage:

Store the sealed and labeled waste container in a designated, well-ventilated, and cool

hazardous waste accumulation area.[3]

Ensure the storage area has secondary containment to capture any potential leaks or spills.

[6]
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5. Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for the pickup and disposal of the Phenyl
acetate-d5 waste.[4]

Do not attempt to dispose of Phenyl acetate-d5 down the drain or in regular trash.[4]

6. Empty Container Management:

Even after emptying, containers that held Phenyl acetate-d5 should be treated as

hazardous waste.[4]

Triple-rinse the empty container with a suitable solvent (e.g., ethanol or acetone). The rinsate

must be collected and disposed of as hazardous waste.

After triple-rinsing, the container can be disposed of as regular laboratory glassware. Deface

the original label before disposal.[6]

7. Spill Management:

In the event of a spill, evacuate the area and ensure adequate ventilation.

Wear the appropriate PPE before attempting to clean up the spill.

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.

Collect the absorbed material into a sealed container for disposal as hazardous waste.

Clean the spill area with a suitable solvent and collect the cleaning materials for hazardous

waste disposal.

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of Phenyl acetate-d5.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b124410?utm_src=pdf-body-img
https://www.benchchem.com/product/b124410?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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